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Compound of Interest

Compound Name: WAY-629450

Cat. No.: B15556046

In-Depth Technical Guide: WAY-629450

For Researchers, Scientists, and Drug Development Professionals

Core Compound Details

WAY-629450 is a synthetic compound identified by the CAS Number 851901-67-2. Its chemical
structure is characterized by a tricyclic acridinone core with three methyl group substitutions.
The systematic IUPAC name for this molecule is 3,3,9-Trimethyl-3,4-dihydroacridin-1(2H)-one.

Property Value
Molecular Formula C16H17NO
Molecular Weight 239.31 g/mol
CAS Number 851901-67-2

CC1=C2C(C=CC=C2)=NC3=C1C(C)
(C)CC(=0)C3

SMILES Notation

Appearance Solid

Synthesis Pathway

While a specific, detailed, and publicly available synthesis pathway for WAY-629450 is not
readily found in the examined scientific literature, the synthesis of the core 3,4-dihydroacridin-
1(2H)-one scaffold is generally achieved through a multi-step process. A plausible synthetic
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approach, based on established organic chemistry principles for similar acridinone derivatives,
is outlined below. This pathway is a hypothetical representation and would require experimental
validation for WAY-629450 specifically.

Hypothetical Synthesis Workflow
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Starting Materials
Reaction Steps
l Condensation | N-(o-tolyl)-3-hydroxy-5,5-dimethylcyclohex-2-en-1-one

2-Aminotoluene Final Product

Cyclization | WAY-629450

WAY-629450

Target Identification
(e.g., Kinase Panel, GPCR Screen)

'

In Vitro Binding Assay
(e.g., TR-FRET, AlphaLISA)

'

Cell-Based Functional Assay
(e.g., Reporter Gene, Second Messenger)

'

Data Analysis
(IC50/EC50 Determination)

Hit Validation [
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 To cite this document: BenchChem. [WAY-629450 structure and synthesis pathway].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556046#way-629450-structure-and-synthesis-
pathway]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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